Cas no 1807145-17-0 (3-Cyano-2,6-dimethylbenzenesulfonyl chloride)

3-Cyano-2,6-dimethylbenzenesulfonyl chloride structure
1807145-17-0 structure
Product Name:3-Cyano-2,6-dimethylbenzenesulfonyl chloride
CAS No:1807145-17-0
MF:C9H8ClNO2S
MW:229.683320045471
CID:5000637
Update Time:2023-08-24

3-Cyano-2,6-dimethylbenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

    • 3-Cyano-2,6-dimethylbenzenesulfonyl chloride
    • Inchi: 1S/C9H8ClNO2S/c1-6-3-4-8(5-11)7(2)9(6)14(10,12)13/h3-4H,1-2H3
    • InChI Key: KGMNLENTSJRQAW-UHFFFAOYSA-N
    • SMILES: ClS(C1C(C)=CC=C(C#N)C=1C)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 351
  • XLogP3: 2.4
  • Topological Polar Surface Area: 66.3

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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1807145-17-0 97%
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